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Compound of Interest

Compound Name: Boc-Ala-OSu

Cat. No.: B558389

An In-depth Technical Guide to the Safety and Handling of Boc-Ala-OSu

This guide provides comprehensive safety and handling information for Boc-Ala-OSu (Na-Boc-
L-alanine N-hydroxysuccinimide ester), intended for researchers, scientists, and professionals
in drug development. The following sections detail the material's properties, potential hazards,
and recommended safety protocols.

Chemical Identification

Identifier Value

) Na-Boc-L-alanine N-hydroxysuccinimide
Chemical Name
ester[1]

Boc-L-alanine N-succinimidyl ester, N-(tert-

Butoxycarbonyl)-L-alanine Succinimidyl Ester,

Synonyms . o
2,5-Dioxopyrrolidin-1-yl (tert-Butoxycarbonyl)-L-
alaninate

CAS Number 3392-05-0[1][2]

Molecular Formula C12H18N206[1][3]

Molecular Weight 286.28 g/mol [2][4]

InChl=1S/C12H18N206/c1-7(13-11(18)19-
Structure 12(2,3)4)10(17)20-14-8(15)5-6-9(14)16/h7H,5-
6H2,1-4H3,(H,13,18)/t7-/m0/s1[2]
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Hazard Identification and Classification

Boc-Ala-OSu is generally considered to have low hazardous potential, with some sources

indicating no known physical or health hazards[1]. However, as with any chemical reagent,

caution is advised. Potential hazards include:

It is classified as a combustible solid[2].

Ingestion: May be harmful if swallowed[1].

Eye Contact: May cause eye irritation[1].

Inhalation: May be harmful if inhaled and could cause respiratory tract irritation[1].

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation[1].

Precautionary Measures and Personal Protective

Equipment (PPE)

To ensure safe handling, the following personal protective equipment is recommended:

PPE Type

Specification

Eye Protection

Safety glasses or splash goggles[1].

Hand Protection

Chemical-resistant gloves[1].

Respiratory Protection

A dust respirator, such as an N95-rated mask,
should be used, especially when handling the
powder form[1][2]. A self-contained breathing

apparatus (SCBA) may be necessary for

significant exposures or spills[1].

Body Protection

A full laboratory suit or coat and boots are

recommended to prevent skin contact[1].

Engineering controls, such as process enclosures or local exhaust ventilation, should be used

to minimize airborne exposure to dust or fumes[1].
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First-Aid Measures

In the event of exposure, the following first-aid procedures should be followed:

Exposure Route First-Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen or artificial

respiration and seek medical attention[1].

) Rinse the mouth with water. Do not induce
Ingestion . i )
vomiting. Seek medical attention[1][5].

Wash the affected area thoroughly with soap
Skin Contact and plenty of water. Remove contaminated
clothing[1].

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek medical
attention[1][6].

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Boc-Ala-OSu is a combustible solid[7]. In the event of a fire:

o Suitable Extinguishing Media: Use water spray, foam, dry chemical powder, or carbon
dioxide[1][5]. Do not use a direct water jet on the powder, as it may scatter the material[1].

o Protective Equipment: Firefighters should wear a positive-pressure self-contained breathing
apparatus (SCBA) and full protective gear[1][6].

e Hazardous Combustion Products: Combustion may produce toxic fumes, including oxides of
carbon (CO, CO:2) and nitrogen (NOx)[1][6].

Accidental Release Workflow
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The following diagram outlines the general procedure for responding to a spill of Boc-Ala-OSu.

Assess Spill Size
(Small vs. Large)

Small Spill Large Spill

Don Appropriate PPE: Don Enhanced PPE:
- Gloves - Full Suit
- Goggles - Boots
- Dust Mask - SCBA/Respirator

Use appropriate tools to Use a shovel to put the

place spilled material into a spilled material into a
convenient waste disposal container. convenient waste disposal container.

Decontaminate Spill Area

Dispose of Waste in Accordance

with Local, State, and Federal
Regulations

Spill Response C@

Click to download full resolution via product page
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Boc-Ala-OSu Spill Response Workflow

Handling, Storage, and Stability

e Handling: Avoid breathing dust. Keep the material away from heat and sources of ignition.
Wash hands thoroughly after handling[1].

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area[7].
Recommended storage temperatures vary, with some sources suggesting refrigeration at
temperatures below 5°C (41°F) and others recommending -20°C for long-term storage[1][2]

[3].
 Stability: The compound is stable under recommended storage conditions[1].

» Incompatibilities: Avoid contact with strong oxidizing agents[1].

Physical and Chemical Properties

Property Value

Appearance White to light yellow crystalline powder or solid.
Melting Point 160-165 °C[2]

Optical Activity [0]20/D -52+3.5°, ¢ = 2.5% in dioxane[2]

Purity >95.0% (HPLC) to 297%][3]

Toxicological and Ecological Information

» Toxicity: No specific quantitative toxicity data, such as LD50 or LC50 values, are readily
available in the provided search results. The product and its degradation products are not
considered to be toxic[1].

» Ecotoxicity: No data is available regarding the ecotoxicity of this compound[1].

o Disposal: Waste must be disposed of in accordance with federal, state, and local
environmental regulations[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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